Cas no 68641-02-1 (2H-Indol-2-one,1,3-dihydro-1-(1-oxopropyl)-)

• Product name: 2H-Indol-2-one,1,3-dihydro-1-(1-oxopropyl)-
• CAS No: 68641-02-1
• MF: C₁₁H₁₁NO₂
• MW: 189.21054
• CID: 525696
• PubChem ID: 323728

2H-Indol-2-one,1,3-dihydro-1-(1-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Indol-2-one,1,3-dihydro-1-(1-oxopropyl)-
• 1-propanoyl-3H-indol-2-one
• NSC-286437
• SCHEMBL17169390
• NSC286437
• 68641-02-1
• DTXSID30314602

• Inchi： InChI=1S/C11H11NO2/c1-2-10(13)12-9-6-4-3-5-8(9)7-11(12)14/h3-6H,2,7H2,1H3
• InChI Key： DRPQUDCXNJBYFE-UHFFFAOYSA-N
• SMILES： CCC(=O)N1C(=O)CC2=CC=CC=C21

Computed Properties

• Exact Mass: 189.07903
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• PSA: 37.38